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Compound of Interest

2-Cyclohexyl-3-phenylpropanoic
Compound Name: d
aci

Cat. No.: B1657360

For researchers and scientists in the fast-paced world of drug development, the safe handling
and disposal of chemical compounds are paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Cyclohexyl-3-phenylpropanoic
acid, ensuring the protection of both laboratory personnel and the environment.

In the absence of a specific Safety Data Sheet (SDS) for 2-Cyclohexyl-3-phenylpropanoic
acid, this guidance is based on its known hazards and general laboratory chemical waste
procedures. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific protocols.

Based on available data, 2-Cyclohexyl-3-phenylpropanoic acid presents several hazards
that must be carefully managed during disposal. It is known to cause skin and serious eye
irritation, may cause respiratory irritation, and may be harmful if swallowed[1]. Therefore, direct
disposal into sanitary sewer systems or regular trash is not appropriate. The recommended
procedure involves treating it as a hazardous chemical waste to be collected by a licensed
disposal facility.

Quantitative Data Summary

For quick reference, the following table summarizes the key identifiers and hazard information
for 2-Cyclohexyl-3-phenylpropanoic acid.
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Property

Value

Reference

Chemical Name

2-Cyclohexyl-3-

phenylpropanoic acid

[1]

Molecular Formula C15H2002 [1]
Molecular Weight 232.32 g/mol [1]
CAS Number 5638-33-5 [1]

GHS Hazard Statements

H303: May be harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

GHS Pictogram

Irritant

[1]

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the necessary steps for the safe collection and disposal of 2-Cyclohexyl-

3-phenylpropanoic acid waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Before handling the chemical waste, ensure you are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Alab coat

2. Waste Segregation and Collection:

e Do not mix 2-Cyclohexyl-3-phenylpropanoic acid waste with other waste streams,

especially incompatible materials like strong oxidizing agents or bases|[2].
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Collect the waste in a designated, properly labeled, and compatible container. A high-density
polyethylene (HDPE) container with a secure screw cap is recommended[2][3].

The container should be clearly labeled as "Hazardous Waste" and include the full chemical
name: "2-Cyclohexyl-3-phenylpropanoic acid".

. Container Management:
Keep the waste container closed at all times, except when adding waste[2][3].
Do not overfill the container; leave at least 10% headspace to allow for expansion[2].

Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory[2][3]. This area should be at or near the point of waste generation and away from
drains and sources of ignition.

. Disposal Request and Pickup:

Once the container is full or if waste has been accumulated for a year, arrange for disposal
through your institution's EHS department or a licensed hazardous waste contractor[2][3].

Follow your institution's specific procedures for requesting a waste pickup.
. Spill and Emergency Procedures:
In the event of a spill, immediately alert others in the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and collect it into a sealed container for disposal as hazardous waste.

For larger spills, or if you are not comfortable with the cleanup, evacuate the area and
contact your institution's EHS department.

Ensure adequate ventilation during cleanup.

. Decontamination:
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e Thoroughly decontaminate any surfaces or equipment that came into contact with the
chemical using soap and water.

o Contaminated materials, such as paper towels used for cleanup, must also be disposed of
as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclohexyl-3-phenylpropanoic acid.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Cyclohexyl-3-phenylpropanoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1657360#2-cyclohexyl-3-
phenylpropanoic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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